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Compound of Interest

Compound Name: LML134

Cat. No.: B15609428

Get Quote

For researchers, scientists, and drug development professionals handling LML134, a histamine

H3 receptor inverse agonist, adherence to proper disposal protocols is paramount for ensuring

laboratory safety and environmental protection. While a specific Safety Data Sheet (SDS) for

LML134 is not publicly available, this guide provides essential, step-by-step procedural

information based on established best practices for the disposal of investigational

pharmaceutical compounds.

Core Principles of Investigational Drug Disposal
The disposal of any investigational medication, such as LML134, must comply with federal,

state, and local regulations. A primary objective is to prevent the release of active

pharmaceutical ingredients into the environment and to ensure the safety of all personnel.

Step-by-Step Disposal Protocol for LML134
Given the absence of a specific SDS for LML134, a conservative approach adhering to

guidelines for chemical waste is recommended.

Initial Assessment and Classification: The first crucial step is to determine if LML134 is

classified as a hazardous waste. This assessment should be conducted in consultation with
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your institution's Environmental Health and Safety (EHS) department.[1] They can provide

guidance based on the chemical properties of the compound.

Segregation and Containment:

Non-Hazardous Waste: If deemed non-hazardous, LML134 waste, including empty or

partially used vials and contaminated labware, should be placed in designated, clearly

labeled red biohazard-chemotoxic containers for incineration.[1]

Hazardous Waste: If classified as hazardous, LML134 waste must be segregated from

other waste streams and collected in a Department of Transportation (DOT) approved

container.[1]

Labeling and Documentation: All waste containers must be accurately labeled with the

contents, including the name "LML134," and any associated hazard warnings. Maintain a

detailed log of all disposed quantities.

Engaging a Certified Waste Vendor: The disposal of chemical waste must be handled by a

certified and approved environmental management vendor. Your EHS department can

facilitate the selection and coordination with such a vendor for the transportation and ultimate

destruction of the waste, typically through incineration.[1]

Record Keeping: Retain all documentation related to the disposal of LML134, including

manifests and certificates of destruction, for a minimum of three years.[1]

Key Experimental Data Summary
While specific disposal-related quantitative data for LML134 is unavailable, the following table

summarizes some of its known chemical and pharmacokinetic properties.
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Property Value Reference

Molecular Formula C19H29N5O3 [2]

hH3R Ki (cAMP assay) 0.3 nM [3]

hH3R Ki (binding assay) 12 nM [3]

Oral Absorption (rat) Rapid, tmax = 0.5 hours [3]

Terminal Half-life (rat, IV) 0.44 hours [3]

Plasma Protein Binding

(human)
33.6% [3]

Logical Workflow for LML134 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of LML134.
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Caption: Logical workflow for the proper disposal of LML134.
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It is imperative for all laboratory personnel to remain informed about and compliant with their

institution's specific policies and all applicable regulations regarding chemical and

pharmaceutical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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